Cas no 1690226-23-3 ((2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid
• CAS No: 1690226-23-3
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6182540
• PubChem ID: 130487341
• Update Time: 2025-05-23

(2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid
• EN300-1299837
• (2S)-2-Amino-3-(3,3-difluorocyclopentyl)propanoicacid
• 1690226-23-3

• Inchi： 1S/C8H13F2NO2/c9-8(10)2-1-5(4-8)3-6(11)7(12)13/h5-6H,1-4,11H2,(H,12,13)/t5?,6-/m0/s1
• InChI Key： HCEOGAZKLGJVLI-GDVGLLTNSA-N
• SMILES： FC1(CCC(C[C@@H](C(=O)O)N)C1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid

Comprehensive Overview of (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid (CAS No. 1690226-23-3)

(2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid (CAS No. 1690226-23-3) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its cyclopentyl backbone and difluoromethyl modifications, serves as a critical building block in drug discovery, particularly for targeting metabolic disorders and neurological conditions. Its unique stereochemistry and fluorinated structure enhance metabolic stability, making it a valuable candidate for peptide-based therapeutics and enzyme inhibitors.

The growing interest in fluorinated amino acids like (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid aligns with current trends in precision medicine and structure-activity relationship (SAR) studies. Researchers frequently explore its potential in modulating G-protein-coupled receptors (GPCRs), a hotspot in drug development due to their role in diseases like diabetes and Parkinson's. Additionally, its chiral purity (indicated by the (2S) configuration) is crucial for asymmetric synthesis, a topic dominating organic chemistry forums and AI-driven drug design platforms.

From a synthetic perspective, CAS No. 1690226-23-3 exemplifies advancements in green chemistry, as its production often involves catalytic fluorination methods to minimize waste. This resonates with the pharmaceutical industry's push toward sustainable synthesis, a frequently searched term in academic and industrial databases. The compound's logP and hydrogen-bonding capacity also make it a subject of interest in computational chemistry studies, where researchers leverage molecular docking tools to predict its interactions with biological targets.

Beyond drug development, (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid is explored in proteomics for labeling applications, capitalizing on its stable isotopic analogs. This ties into the broader demand for biomarkers and diagnostic tools, areas where users often seek information on amino acid-based probes. Its low toxicity profile further expands its utility in in vivo imaging, a trending topic in medical research.

In summary, CAS No. 1690226-23-3 represents a convergence of cutting-edge chemistry and therapeutic innovation. Its versatility in addressing challenges like drug resistance and bioavailability ensures its relevance in both literature and laboratory workflows. As searches for fluorinated building blocks and chiral auxiliaries surge, this compound stands out as a model for rational drug design.